Cas no 1049550-18-6 (3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide)

• Product Name: 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• CAS No: 1049550-18-6
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 5980014
• PubChem ID: 42226676
• Update Time: 2025-10-23

3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• 3-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• 3-chloro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• 1049550-18-6
• F5283-0053
• AKOS024504974

• Inchi： 1S/C13H12ClN3O2/c14-11-4-1-3-10(9-11)13(19)15-7-8-17-12(18)5-2-6-16-17/h1-6,9H,7-8H2,(H,15,19)
• InChI Key： QOYFEBOBGJBIIE-UHFFFAOYSA-N
• SMILES： C(NCCN1N=CC=CC1=O)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide

Comprehensive Overview of 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide (CAS No. 1049550-18-6)

3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide, with the CAS number 1049550-18-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential therapeutic applications. The presence of a pyridazinone moiety and a chlorobenzamide group in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors.

In recent years, the demand for highly selective small molecules like 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide has surged due to advancements in precision medicine and targeted therapy. Researchers are particularly interested in its potential role as a kinase inhibitor or GPCR modulator, which aligns with current trends in cancer research and neurodegenerative disease treatment. The compound's unique structure allows for structure-activity relationship (SAR) studies, enabling scientists to optimize its efficacy and reduce off-target effects.

The synthesis of 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and logP value suggest favorable drug-likeness properties, making it a viable candidate for further preclinical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structural integrity.

One of the most frequently asked questions about CAS No. 1049550-18-6 revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is crucial for in vitro assays. Additionally, its stability in physiological pH ranges makes it suitable for biological testing. These properties are critical for researchers designing high-throughput screening (HTS) protocols.

The growing interest in 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide is also reflected in its applications beyond traditional drug discovery. For instance, it has been explored as a chemical probe in proteomics studies to identify novel protein interactions. Its ability to selectively bind certain biomarkers could pave the way for diagnostic tool development. This versatility underscores its potential in both academic research and industrial R&D.

From an SEO perspective, keywords such as "benzamide derivatives," "pyridazinone synthesis," and "small molecule therapeutics" are highly relevant to this compound. These terms align with user queries on platforms like PubMed and Google Scholar, where researchers seek information on novel chemical entities. By focusing on these long-tail keywords, this article aims to provide a comprehensive resource for scientists and industry professionals.

In conclusion, 3-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide (CAS No. 1049550-18-6) represents a compelling area of study in modern medicinal chemistry. Its structural features, combined with its potential applications in drug development and biochemical research, make it a valuable compound for advancing scientific knowledge. Future studies may further elucidate its mechanisms of action and expand its utility in personalized medicine.